Cas no 138420-80-1 (Pentanoic acid, 2-methylene-5-oxo-, ethyl ester)
138420-80-1 structure
Product Name:Pentanoic acid, 2-methylene-5-oxo-, ethyl ester
CAS No:138420-80-1
MF:C8H12O3
MW:156.179082870483
CID:1261926
PubChem ID:11105594
Update Time:2025-04-20
Pentanoic acid, 2-methylene-5-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 2-methylene-5-oxo-, ethyl ester
- SCHEMBL3756251
- Ethyl2-methylene-5-oxopentanoate
- 138420-80-1
- Ethyl 2-methylene-5-oxopentanoate
-
- Inchi: 1S/C8H12O3/c1-3-11-8(10)7(2)5-4-6-9/h6H,2-5H2,1H3
- InChI Key: DYGZIYHTBCPVLZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C(=C)CCC=O)=O
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Pentanoic acid, 2-methylene-5-oxo-, ethyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
138420-80-1 (Pentanoic acid, 2-methylene-5-oxo-, ethyl ester) Related Products
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